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Compound of Interest

Compound Name: (5-iodo-2-nitrophenyl)methanol
CAS No.: 150022-33-6
Cat. No.: B6253137

Get Quote

Executive Summary & Significance

lodinated nitrobenzyl alcohols (e.g., 3-iodo-4-nitrobenzyl alcohol) serve as critical intermediates
in the synthesis of photocleavable linkers, heavy-atom derivatives for X-ray crystallography,
and specialized MALDI matrices. Their mass spectral analysis is distinct due to the "lodine
Effect"—the dominance of the weak C—I bond cleavage—and the "Ortho Effect," a proximity-
driven interaction between the nitro and hydroxymethyl groups.

This guide provides a technical breakdown of their fragmentation, enabling researchers to
distinguish these compounds from impurities and halogenated analogs (CI/Br) with high
confidence.

Mechanistic Fragmentation Analysis

The fragmentation of iodinated nitrobenzyl alcohols under Electron lonization (El) is governed
by three competing pathways.
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A. The lodine Effect (Radical Loss)

Unlike chlorine or bromine, the Carbon-lodine (C—I) bond is exceptionally weak (~57 kcal/mol
vs. ~80 kcal/mol for C-Cl).

e Primary Pathway: Rapid homolytic cleavage of the C—I bond to yield the iodine radical (I¢)
and a stable benzyl/phenyl cation.[1]

o Diagnostic Signal: A strong peak at m/z 127 (I*) is often observed if the iodine retains the
charge, or a neutral loss of 127 Da from the molecular ion.

B. The Ortho Effect (Nitro-Hydroxyl Interaction)

When the nitro (-NO2z) and hydroxymethyl (-CH20H) groups are ortho to each other, a specific
rearrangement occurs.

e Mechanism: A hydrogen atom transfers from the benzylic carbon or hydroxyl group to the
nitro oxygen, followed by the elimination of a neutral molecule (often H20 or OHe).

e Result: Anomalous peaks at [M-17]* (loss of OH) or [M-18]* (loss of H20) that are absent in
meta or para isomers.

C. Nitro Group Fragmentation

Standard nitroaromatic fragmentation involves:
e [M-30]*: Loss of NOe (rearrangement to nitrite ester).
e [M-46]*: Loss of NOaze.

Comparative "Fingerprint" Analysis: | vs. Br vs. Cl

The following table contrasts the mass spectral signatures of a hypothetical nitrobenzyl alcohol
core substituted with different halogens.

Table 1: Halogen-Specific MS Signatures
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Feature

lodinated (I-NBA)

Brominated (Br-
NBA)

Chlorinated (Cl-
NBA)

Isotopic Pattern (M+)

Single Peak

(Monoisotopic)

1:1 Doublet (7°Br/81Br)

3:1 Doublet (3>CI7Cl)

M+2 Peak Intensity

Negligible (<1%)

~100% of M+

~32% of M+

Dominant Cleavage

Loss of s (M - 127)

Loss of OH (Ortho
effect) or NO2

Loss of OH (Ortho
effect) or NO2

C-X Bond Strength

Weak (~57 kcal/mol)

Moderate (~68

kcal/mol)

Strong (~80 kcal/mol)

Diagnostic Low Mass

lon

miz 127 (I*)

m/z 79, 81 (Br+)

m/z 36, 38 (HCI*)

Critical Insight: The absence of an M+2 peak is the definitive confirmation of iodine. If you see a

“twin tower" peak pattern (1:1), the sample is brominated, not iodinated.

Experimental Data: Predicted Fragmentation Table

Compound: 3-lodo-2-nitrobenzyl alcohol (Example of ortho-substituted isomer) Formula:
C7HeINOs Molecular Weight: ~278.9 g/mol

Table 2: Key Fragment lons and Assignments
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. Relative Fragment .
m/z (Nominal) . Mechanism
Abundance Assignment
) Molecular lon (Radical
279 Medium [M]*e )
Cation)
Ortho Effect: Loss of
262 High [M - OH]* hydroxyl radical via H-
transfer
) Ortho Effect:
261 Medium [M - H20]%e )
Dehydration
Loss of NO (Nitro-
249 Low [M - NOJ* o
nitrite rearrangement)
233 Medium [M-NO2]* Loss of Nitro group
) C-I Cleavage: Loss of
152 High (Base Peak) [M-11*+ ) )
lodine radical
127 Variable I+ lodine cation
) Sequential loss of |
106 High [M-1-NO2*
and NO:2
Phenyl cation
77 High CeHs* (aromatic ring

degradation)

Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways for an ortho-iodonitrobenzyl alcohol.
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Caption: Fragmentation pathways of o-iodonitrobenzyl alcohol showing the competition
between C-I cleavage (red path) and the Ortho Effect (green path).

Experimental Protocols for Validation

To validate the identity of an iodinated nitrobenzyl alcohol, follow this self-validating workflow.

Protocol A: Isotopic Confirmation (The "Rule of 127")
e Acquire Spectrum: Run the sample using EI (70 eV) or ESI (+).

e Check M+ Region: Zoom in on the molecular ion.

o Pass Criteria: A single dominant peak at mass M.[1] No significant M+2 peak.

o Fail Criteria: Presence of an M+2 peak approx. 30-100% height of M (indicates ClI or Br).
e Check Low Mass: Look for m/z 127.

o Pass Criteria: Distinct peak at 127.0 (lodine).

Protocol B: Ortho-Effect Verification

e Precursor lon Selection: Select the molecular ion [M]+.[2]
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 MS/MS Fragmentation: Apply collision energy (10-30 eV).
e Observation:

o If the peak at [M-17] (OH loss) is prominent, the nitro and alcohol groups are in the ortho

position.
o If [M-17] is absent and [M-NO2] dominates, the groups are likely meta or para.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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